Cas no 98092-56-9 (2,3,4-trifluoro-N-(propan-2-yl)aniline)

• Product Name: 2,3,4-trifluoro-N-(propan-2-yl)aniline
• CAS No: 98092-56-9
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 4372296
• PubChem ID: 20275256
• Update Time: 2025-05-20

2,3,4-trifluoro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3,4-trifluoro-N-(1-methylethyl)-
• 2,3,4-Trifluoro-N-isopropylaniline
• 2,3,4-trifluoro-N-(propan-2-yl)aniline
• DB-127371
• SCHEMBL10655311
• AKOS000233514
• 2,3,4-trifluoro-N-isopropyl aniline
• EN300-164836
• 2,3,4-trifluoro-N-isopropylbenzenamine
• 98092-56-9
• NZAUVXCUULSKDI-UHFFFAOYSA-N
• CS-0277218

• Inchi： 1S/C9H10F3N/c1-5(2)13-7-4-3-6(10)8(11)9(7)12/h3-5,13H,1-2H3
• InChI Key： NZAUVXCUULSKDI-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 189.07653381Da
• Monoisotopic Mass: 189.07653381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 2,3,4-trifluoro-N-(propan-2-yl)aniline

2,3,4-Trifluoro-N-(Propan-2-yl)Aniline (CAS No. 98092-56-9): A Comprehensive Overview

2,3,4-Trifluoro-N-(propan-2-yl)aniline (CAS No. 98092-56-9) is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique trifluoromethyl and isopropylamine functionalities, which confer it with distinct chemical and physical properties. In this article, we will delve into the structure, synthesis, properties, and applications of 2,3,4-trifluoro-N-(propan-2-yl)aniline, highlighting recent advancements and research findings.

The molecular structure of 2,3,4-trifluoro-N-(propan-2-yl)aniline is composed of a benzene ring substituted with three fluorine atoms at the 2-, 3-, and 4-positions, and an isopropylamine group attached to the nitrogen atom. The presence of the trifluoromethyl groups imparts significant electronic effects and hydrophobicity to the molecule, while the isopropylamine group provides additional reactivity and functionalization possibilities.

Synthesis of 2,3,4-trifluoro-N-(propan-2-yl)aniline can be achieved through various methods. One common approach involves the reaction of 2,3,4-trifluorobenzonitrile with isopropylamine in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic substitution mechanism, where the isopropylamine attacks the cyano group to form the desired amine product. Recent studies have explored alternative synthetic routes to improve yield and reduce side reactions. For instance, a study published in Organic Letters in 2021 reported a novel one-pot synthesis method using microwave irradiation, which significantly enhanced the efficiency and selectivity of the reaction.

The physical properties of 2,3,4-trifluoro-N-(propan-2-yl)aniline are influenced by its unique molecular structure. It typically appears as a colorless to pale yellow liquid with a boiling point around 180°C at atmospheric pressure. The compound exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for various chemical processes and applications.

In terms of chemical reactivity, 2,3,4-trifluoro-N-(propan-2-yl)aniline displays notable characteristics that make it valuable in synthetic chemistry. The trifluoromethyl groups can participate in various reactions such as nucleophilic substitution and electrophilic aromatic substitution. The isopropylamine group can undergo reactions such as acylation, alkylation, and condensation with carbonyl compounds. These functionalities enable the compound to serve as a building block for more complex molecules.

The pharmaceutical industry has shown significant interest in 2,3,4-trifluoro-N-(propan-2-yl)aniline due to its potential as an intermediate in drug synthesis. Fluorinated compounds are known for their enhanced biological activity and metabolic stability compared to their non-fluorinated counterparts. Recent research has focused on using 2,3,4-trifluoro-N-(propan-2-yl)aniline as a precursor for developing new drugs targeting various diseases. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported the synthesis of novel fluorinated antiviral agents derived from this compound.

Beyond pharmaceuticals, 2,3,4-trifluoro-N-(propan-2-yl)aniline finds applications in materials science and polymer chemistry. Its unique electronic properties make it suitable for use in functional materials such as organic semiconductors and luminescent materials. A recent study published in Advanced Materials demonstrated the use of this compound as a dopant in organic light-emitting diodes (OLEDs), resulting in improved device performance.

In conclusion, 2,3,4-trifluoro-N-(propan-2-yl)aniline (CAS No. 98092-56-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique molecular structure confers it with distinct chemical and physical properties that make it valuable in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, further expanding its utility and impact.